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Compound of Interest

Compound Name: 3,5-Difluorobenzoyl chloride

Cat. No.: B159727

3,5-Difluorobenzoyl chloride (CAS No. 129714-97-2) is a fluorinated aromatic compound that
serves as a critical intermediate in the synthesis of a wide array of high-value organic
molecules.[1] Its utility is most pronounced in the pharmaceutical and agrochemical industries,
where the introduction of fluorine atoms can significantly modulate the biological activity,
metabolic stability, and pharmacokinetic properties of a target molecule.[1] For instance, it has
been utilized in the synthesis of a-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)
potentiators, a class of molecules investigated for their potential in treating neurological
disorders.

For researchers, process chemists, and drug development professionals, a precise
understanding of the fundamental physicochemical properties of 3,5-Difluorobenzoyl chloride
is not merely academic. Accurate data on its boiling point and density are paramount for the
safe handling, effective purification, and predictable execution of synthetic protocols. These
parameters directly influence process design, from purification via distillation to the precise
calculation of molar equivalents in reaction mixtures. This guide provides a detailed
examination of these core properties, the methodologies for their accurate determination, and
the underlying scientific principles that govern them.

Core Physicochemical Properties of 3,5-
Difluorobenzoyl Chioride

The essential physical constants for 3,5-Difluorobenzoyl chloride are summarized below. It is
noteworthy that slight variations exist in the reported literature values for density, a common
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occurrence that underscores the importance of in-house verification for critical applications.

Property Value Source(s)
CAS Number 129714-97-2 [2][3]
Molecular Formula C7HsCIF20 [1]14]
Molecular Weight 176.55 g/mol [5]
Appearance (-Jok-)rless to light yellow clear (1]

liquid
Boiling Point 173-175 °C [1112]14]
Density 1.41-1.5g/mL [1112114]
Refractive Index n20/D 1.5031 [2]

The boiling point of an acyl chloride is typically lower than that of its corresponding carboxylic
acid due to the absence of intermolecular hydrogen bonding.[6][7] The relatively high boiling

point of 3,5-Difluorobenzoyl chloride is a function of its molecular weight and the significant
dipole-dipole interactions arising from the polar carbon-oxygen and carbon-chlorine bonds.[8]

Part 1: Experimental Determination of Boiling Point

The boiling point is a critical parameter for the purification of 3,5-Difluorobenzoyl chloride by
distillation. An accurate measurement ensures efficient separation from impurities and prevents
thermal degradation.

Causality Behind Experimental Choices

Standard distillation under atmospheric pressure is the most direct method for determining the
boiling point of a stable, non-viscous liquid. The choice of apparatus, including a condenser
and a vented collection flask, is dictated by the need to safely contain vapors and accurately
measure the temperature at which a stable liquid-vapor equilibrium is achieved. Given that acyl
chlorides can react with moisture, using oven-dried glassware is a critical, self-validating step to
ensure the integrity of the sample.[9]
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Detailed Protocol for Boiling Point Determination by
Distillation

Apparatus Assembly: Assemble a standard simple distillation apparatus using oven-dried
glassware. This includes a round-bottom flask, a distillation head with a port for a
thermometer, a condenser, and a receiving flask.

Sample Preparation: Place a small volume (e.g., 10-15 mL) of 3,5-Difluorobenzoyl chloride
and a few boiling chips into the round-bottom flask to ensure smooth boiling.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side-arm leading to the condenser. This ensures the measured
temperature is that of the vapor in equilibrium with the distilling liquid.

Heating: Gently heat the flask using a heating mantle.

Data Collection: Observe the temperature as the liquid begins to boil and a ring of
condensate moves up the apparatus. The boiling point is the stable temperature recorded
when the liquid is consistently condensing and dripping into the receiving flask. Record the
ambient atmospheric pressure, as boiling point is pressure-dependent.

Safety: Conduct the entire procedure in a well-ventilated fume hood. Wear appropriate
personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and
safety goggles with a face shield.[10]

Workflow for Boiling Point Determination
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Caption: Experimental workflow for determining the boiling point.
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Part 2: Experimental Determination of Density

Density is a fundamental property used to convert between mass and volume, which is
essential for preparing solutions of known concentrations and for charging reactors in scaled-
up synthetic processes. The variability in reported values (1.41 vs. 1.5 g/mL) highlights the
sensitivity of this measurement to temperature and purity.

Causality Behind Experimental Choices

The pycnometer (or specific gravity bottle) method is a highly accurate technique for
determining the density of liquids. Its design allows for the precise measurement of a fixed
volume of liquid, minimizing the volumetric errors associated with simpler methods like using a
graduated cylinder.[11] Critically, this method requires careful temperature control, as the
density of liquids changes with temperature.[12] Performing the measurement in a
temperature-controlled water bath is a self-validating step that ensures reproducibility and
accuracy.

Detailed Protocol for Density Determination Using a
Pycnometer

Preparation: Thoroughly clean and dry a pycnometer of known volume.

e Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer on an analytical
balance and record the mass (ma).

 Filling the Pycnometer: Fill the pycnometer with 3,5-Difluorobenzoyl chloride, taking care
to avoid air bubbles. Insert the stopper, allowing excess liquid to be expelled through the
capillary.

o Temperature Equilibration: Submerge the filled pycnometer in a constant-temperature water
bath (e.g., 20°C or 25°C) until it reaches thermal equilibrium.

e Final Volume Adjustment: Remove the pycnometer from the bath and carefully dry the
exterior. Ensure the liquid level is exactly at the calibration mark (or that the capillary is full).

o Mass of Filled Pycnometer: Weigh the filled pycnometer and record the mass (mz).
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e Calculation: Calculate the mass of the liquid (m_liquid = m2 - m1). The density (p) is then
calculated using the known volume of the pycnometer (V_pyc): p = m_liquid / V_pyc.

o Calibration: The exact volume of the pycnometer should be determined beforehand by
performing the same procedure with deionized water, for which the density at various
temperatures is well-established.[12]

Workflow for Density Determination
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Caption: Workflow for density measurement using a pychometer.
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Part 3: Safety, Reactivity, and Handling

The chemical reactivity of 3,5-Difluorobenzoyl chloride directly impacts its handling and the
procedures used to measure its properties. As an acyl chloride, it is classified as a corrosive
substance that causes severe skin burns and eye damage.[5][10] It is also known to react with
water, a characteristic reaction of acyl chlorides that produces the corresponding carboxylic
acid (3,5-Difluorobenzoic acid) and hydrochloric acid fumes.[4][9]

This reactivity mandates that all handling and experimental work be conducted within a fume
hood while wearing extensive PPE. Furthermore, the propensity to react with water means that
all glassware must be scrupulously dried before use to prevent contamination of the sample
and the generation of hazardous HCI gas.

Representative Reaction: Hydrolysis

Reactants

3,5-Difluorobenzoyl chloride Water (H20)

N
N

1
. \
Reacts with \>/ ||
— :
| /x%duct‘s\ |

N |

3,5-Difluorobenzoic acid Hydrochloric Acid (HCI)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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